Cas no 1704065-42-8 (1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine)

• Product Name: 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine
• CAS No: 1704065-42-8
• MF: C₁₅H₂₃BrN₂O
• MW: 327.259923219681
• CID: 4703299
• Update Time: 2025-05-21

1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(5-bromo-2-methylphenoxy)propyl)-4-methylpiperazine
• AM88010
• 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine

• Inchi： 1S/C15H23BrN2O/c1-13-4-5-14(16)12-15(13)19-11-3-6-18-9-7-17(2)8-10-18/h4-5,12H,3,6-11H2,1-2H3
• InChI Key： MREVULVJJRFCLN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)OCCCN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 257
• Topological Polar Surface Area: 15.7

Additional information on 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine

1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine: A Comprehensive Overview

1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine, also known by its CAS number CAS No. 1704065-42-8, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its piperazine ring, which is a six-membered ring containing two nitrogen atoms, and its substituted side chains that contribute to its versatile chemical properties.

The molecular structure of this compound includes a 5-bromo-2-methylphenoxy group attached to a propyl chain, which is further connected to the piperazine ring. The presence of the bromine atom in the phenoxy group introduces unique electronic properties, while the methyl substituent adds steric bulk and enhances stability. The piperazine ring itself is known for its ability to form hydrogen bonds, making it a valuable component in drug design and materials synthesis.

Recent studies have highlighted the potential of this compound in various applications, particularly in the field of pharmaceuticals. Researchers have explored its role as a building block for developing bioactive molecules, including antiviral agents and anticancer drugs. The compound's ability to form stable complexes with metal ions has also made it a promising candidate for use in catalysis and coordination chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield, making it more accessible for large-scale production.

The compound's stability under various conditions has been extensively studied, with results indicating that it exhibits good thermal stability and resistance to hydrolysis under mild conditions. These properties make it suitable for use in diverse chemical environments, including those encountered in industrial processes and laboratory settings.

From an environmental perspective, the biodegradability of this compound has been evaluated, with findings suggesting that it undergoes slow degradation under aerobic conditions. This information is crucial for assessing its potential impact on ecosystems and guiding its safe disposal.

In conclusion, 1-(3-(5-Bromo-2-methylphenoxy)propyl)-4-methylpiperazine is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule in contemporary chemical research.